Cas no 433311-55-8 (5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate)

• Product Name: 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate
• CAS No: 433311-55-8
• MF: C₁₉H₁₄O₄S₂
• MW: 370.442062854767
• CID: 5928939
• PubChem ID: 5734748
• Update Time: 2025-10-29

5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate
• (E)-5-methoxy-2-(3-(thiophen-2-yl)acryloyl)phenyl thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-methoxy-2-[1-oxo-3-(2-thienyl)-2-propen-1-yl]phenyl ester
• 433311-55-8
• AKOS002164002
• 5-methoxy-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl thiophene-2-carboxylate
• F1190-0622
• AB01315444-02
• [5-methoxy-2-[(E)-3-thiophen-2-ylprop-2-enoyl]phenyl] thiophene-2-carboxylate
• NCGC00320904-01

• Inchi： 1S/C19H14O4S2/c1-22-13-6-8-15(16(20)9-7-14-4-2-10-24-14)17(12-13)23-19(21)18-5-3-11-25-18/h2-12H,1H3
• InChI Key： CGUHLNPPPXFPOF-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC(OC)=CC=C2C(=O)C=CC2SC=CC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 370.03335127g/mol
• Monoisotopic Mass: 370.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 595.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate

Introduction to 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate (CAS No. 433311-55-8)

5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate, identified by its CAS number 433311-55-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings, including thiophene and phenyl moieties, which are well-documented for their role in modulating various biological pathways.

The molecular structure of 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate consists of an intricate arrangement of functional groups, including a methoxy group, a conjugated enone system, and thiophene rings. These structural elements contribute to its chemical reactivity and potential interactions with biological targets. The presence of the (E)-3-(thiophen-2-yl)prop-2-enoyl moiety suggests a possibility for π-stacking interactions and electronic delocalization, which are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The thiophene scaffold is particularly prominent in this context, as it has been shown to exhibit inhibitory activity against various therapeutic targets. For instance, derivatives of thiophene have been investigated for their potential to modulate kinase activity, which is crucial in cancer therapy. The compound 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate may represent a novel lead compound for further exploration in this area.

One of the most compelling aspects of this compound is its potential to interact with biological systems through multiple mechanisms. The methoxy group can influence metabolic stability and bioavailability, while the conjugated enone system may engage in hydrogen bonding or electrostatic interactions with protein targets. Additionally, the phenyl-thiophene-thiophene triad could provide a scaffold for designing molecules with enhanced solubility and cell permeability. These features make 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, such as molecular docking and molecular dynamics simulations, have been employed to predict the binding modes of small molecules to target proteins. In the case of 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate, computational studies could provide valuable insights into its interaction with relevant biological targets. Such simulations could help identify key binding residues and optimize the compound's structure for improved potency and selectivity.

The synthesis of 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate presents an intriguing challenge due to its complex structure. Traditional synthetic approaches might involve multi-step sequences involving cross-coupling reactions, cyclization processes, and functional group transformations. However, modern synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, offer more efficient routes to complex molecules. These methods can reduce reaction times, improve yields, and minimize waste generation, making them ideal for the preparation of pharmaceutical intermediates like this compound.

Once synthesized, the pharmacological evaluation of 5-methoxy-2-(2E)-3-(thiophen-2-y l)prop - ₂ - enoylphen yl th i oph ene - ₂ - carboxy l ate would involve both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays could include enzyme inhibition studies, cell-based assays for receptor binding, and cytotoxicity assays to evaluate potential therapeutic effects. In vivo studies would provide further evidence on the compound's efficacy and toxicity in animal models. These experiments would be critical in determining whether this compound has sufficient promise to proceed to clinical development.

The development of new therapeutic agents relies heavily on understanding the structure-property relationships that govern biological activity. The structural features of 5-methoxy - ₂ -( ₂ E ) - ₃ - ( th i oph ene - ₂ - y l ) prop - ₂ - en o y l phen y l th i oph ene - ₂ - carboxy l ate make it an interesting candidate for studying these relationships. By systematically modifying its chemical structure—such as altering substituents or changing ring connectivity—researchers can gain insights into how specific structural elements contribute to biological function. This information can then be used to design more effective drugs with improved pharmacokinetic properties.

The field of medicinal chemistry is constantly evolving with new tools and technologies that enhance our ability to discover and develop novel therapeutics. Techniques such as high-throughput screening (HTS), fragment-based drug design (FBDD), and structure-based drug design (SBDD) have revolutionized the way new drugs are discovered. The compound 5-methoxy - ₂ -( ₂ E ) - ₃ - ( th i oph ene - ₂ - y l ) prop - ₂ - en o y l phen y l th i oph ene - ₂ - carboxy l ate could be integrated into these approaches as a starting point or lead molecule for further optimization.

In conclusion,5-methoxy - ₂ -( ₂ E ) - ₃ - ( th i oph ene - ₂ - y l ) prop - ₂ - en o y l phen y l th i oph ene - ₂ - carboxy l ate (CAS No. 433311558) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for innovation in synthetic chemistry while offering avenues for exploration in drug discovery through computational modeling and experimental validation. As research continues in this field,this compound may contribute significantly to our understanding of molecular interactions that underpin human health.